![molecular formula C16H13ClO5 B6411007 2-(4-Chloro-3-methoxycarbonylphenyl)-5-methoxybenzoic acid, 95% CAS No. 1261986-78-0](/img/structure/B6411007.png)
2-(4-Chloro-3-methoxycarbonylphenyl)-5-methoxybenzoic acid, 95%
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Overview
Description
2-(4-Chloro-3-methoxycarbonylphenyl)-5-methoxybenzoic acid, 95% (2CMP-5MB-95) is an organic compound used in a wide range of scientific research applications. It is a white solid with a melting point of approximately 200°C. It is soluble in organic solvents such as methanol and ethanol and is insoluble in water. 2CMP-5MB-95 is a commonly used laboratory chemical and is a key component in the synthesis of many organic compounds.
Scientific Research Applications
2-(4-Chloro-3-methoxycarbonylphenyl)-5-methoxybenzoic acid, 95% has found application in a variety of scientific research areas. It has been used in the synthesis of organic compounds, such as pharmaceuticals, dyes, and fragrances. It has also been used in the synthesis of catalysts, surfactants, and polymers. In addition, it has been used in the synthesis of peptides and proteins, as well as in the synthesis of pharmaceutical intermediates.
Mechanism of Action
2-(4-Chloro-3-methoxycarbonylphenyl)-5-methoxybenzoic acid, 95% is believed to act as a proton donor in the presence of a strong base, allowing the formation of a carboxylic acid product. This mechanism is similar to the mechanism of action of other carboxylic acids, such as acetic acid.
Biochemical and Physiological Effects
2-(4-Chloro-3-methoxycarbonylphenyl)-5-methoxybenzoic acid, 95% has not been studied for its biochemical or physiological effects. However, it is believed to be a non-toxic compound and is not expected to have any adverse effects on humans or other organisms.
Advantages and Limitations for Lab Experiments
2-(4-Chloro-3-methoxycarbonylphenyl)-5-methoxybenzoic acid, 95% has several advantages for use in laboratory experiments. It is a stable compound and does not undergo any significant degradation over time. It is also relatively inexpensive and can be easily synthesized in the laboratory. However, it is not soluble in water, which may limit its use in some experiments.
Future Directions
There are a number of potential future directions for research involving 2-(4-Chloro-3-methoxycarbonylphenyl)-5-methoxybenzoic acid, 95%. These include further investigation into its mechanism of action and its potential applications in the synthesis of organic compounds. Additionally, further research could be conducted into its biochemical and physiological effects, as well as its potential toxicity in humans and other organisms. Finally, further research could be conducted into the development of new synthesis methods and the optimization of existing methods.
Synthesis Methods
2-(4-Chloro-3-methoxycarbonylphenyl)-5-methoxybenzoic acid, 95% can be synthesized using a variety of methods, but the most common involves the reaction of 4-chloro-3-methoxybenzaldehyde with 5-methoxybenzoic acid in the presence of a strong base. The reaction is carried out at room temperature and the product is purified by recrystallization.
properties
IUPAC Name |
2-(4-chloro-3-methoxycarbonylphenyl)-5-methoxybenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13ClO5/c1-21-10-4-5-11(12(8-10)15(18)19)9-3-6-14(17)13(7-9)16(20)22-2/h3-8H,1-2H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSEOUEDTKKGNHP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C2=CC(=C(C=C2)Cl)C(=O)OC)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13ClO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40692044 |
Source
|
Record name | 4'-Chloro-4-methoxy-3'-(methoxycarbonyl)[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40692044 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
320.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261986-78-0 |
Source
|
Record name | 4'-Chloro-4-methoxy-3'-(methoxycarbonyl)[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40692044 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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